Cas no 1806843-97-9 (3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806843-97-9
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 4874529
• Update Time: 2025-06-24

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C8H4ClF3N2/c9-1-5-6(7(10)11)4(2-13)3-14-8(5)12/h3,7H,1H2
• InChI Key： OFLCVJQRZVNWDT-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C#N)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine

Introduction to 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806843-97-9)

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine, identified by its CAS number 1806843-97-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features including a chloromethyl group, cyano substituent, and difluoromethyl moiety, exhibits promising potential in the development of novel therapeutic agents.

The structural composition of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine makes it a versatile intermediate in synthetic chemistry. The presence of the chloromethyl group provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. Additionally, the cyano and difluoromethyl groups contribute to the compound's electronic properties, influencing its reactivity and biological activity. These features make it an attractive candidate for exploring new pharmacophores and drug candidates.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms at specific positions in the pyridine ring can significantly modulate the biological activity of small molecules. For instance, the difluoromethyl group is known to increase lipophilicity and metabolic stability, while the chloromethyl group can serve as a handle for further derivatization into more complex structures.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated heterocycles in drug discovery. Studies have demonstrated that compounds containing fluorinated pyridines exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine is being explored as a key intermediate in synthesizing novel molecules with potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By designing small molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine, such as the electron-withdrawing cyano group and the lipophilic difluoromethyl group, make it an ideal scaffold for designing kinase inhibitors.

Additionally, this compound has shown promise in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making it challenging to develop drugs that target viral infections without affecting host cells. Fluorinated pyridines have been shown to enhance drug resistance against metabolic degradation by viruses. The unique electronic properties of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine may enable it to interact with viral enzymes or receptors in a way that disrupts viral replication while minimizing toxicity to host cells.

The synthesis of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chloromethylation step is particularly critical, as it introduces the reactive chloromethyl group necessary for subsequent functionalization. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations.

In conclusion,3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806843-97-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents with potential applications in oncology, virology, and other areas of medicine. As research continues to uncover new synthetic methodologies and biological activities associated with fluorinated pyridines,this compound is poised to play a crucial role in future drug discovery efforts.